Cas no 833455-41-7 (Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide)

Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide structure
833455-41-7 structure
Product Name:Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide
CAS No:833455-41-7
MF:C11H6Cl2N2O4
MW:301.082340717316
CID:673307
PubChem ID:11771054
Update Time:2025-04-19

Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide
    • 3-(2,4-dichlorophenoxy)-4-nitro-1-oxidopyridin-1-ium
    • DTXSID00472248
    • 833455-41-7
    • Inchi: 1S/C11H6Cl2N2O4/c12-7-1-2-10(8(13)5-7)19-11-6-14(16)4-3-9(11)15(17)18/h1-6H
    • InChI Key: QMMHZFWDFHLURS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=[N+](C=CC=1[N+](=O)[O-])[O-])Cl

Computed Properties

  • Exact Mass: 299.9704621g/mol
  • Monoisotopic Mass: 299.9704621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 80.5Ų

Pyridine, 3-(2,4-dichlorophenoxy)-4-nitro-, 1-oxide Related Literature

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